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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427 Get Quote

AG-494, also known as Tyrphostin AG-494, is a potent inhibitor of the epidermal growth factor

receptor (EGFR) tyrosine kinase.[1] As a cytotoxic compound, it requires stringent safety

protocols to protect researchers and the environment. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

handling of AG-494 in a laboratory setting.

Hazard Identification and Classification
AG-494 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.

Physical and Chemical Properties of AG-494
A summary of the available quantitative data for AG-494 is presented below. Note that some

physical properties such as melting and boiling points are not readily available in published

literature.
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Property Value Source

Chemical Formula C₁₆H₁₂N₂O₃ Cayman Chemical

Molecular Weight 280.3 g/mol Cayman Chemical

Appearance Crystalline solid Cayman Chemical

Solubility

DMSO: 20 mg/mLDMF: 30

mg/mLEthanol: 1 mg/mLWater:

Insoluble

Cayman Chemical

Storage Temperature
Powder: -20°CIn solvent:

-80°C
DC Chemicals

Operational Plans: Handling Procedures
Due to its cytotoxic nature, AG-494 must be handled with care to avoid inhalation of dust, and

contact with skin and eyes. The following protocols provide step-by-step guidance for handling

both the powdered form and solutions of AG-494.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling AG-494.
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PPE Category Specification Rationale

Gloves

Powder-free nitrile gloves

meeting ASTM D6978

standards. Double gloving is

required.

Protects against skin contact.

Nitrile offers good resistance to

DMSO, a common solvent for

AG-494.[2][3] Double gloving

provides an extra layer of

protection.

Gown

Disposable, back-fastening

gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).

Prevents contamination of

personal clothing and skin.[3]

[4]

Eye/Face Protection

Safety goggles with side-

shields. A full-face shield

should be worn if there is a risk

of splashing.

Protects eyes from dust

particles and splashes of

solutions.[5]

Respiratory Protection

For handling the powder form,

a NIOSH-approved N95 or

higher-level particulate

respirator is mandatory.[3][6]

Prevents inhalation of fine

powder, which can be harmful

if ingested.

Experimental Protocols
1. Handling Powdered AG-494

This protocol should be performed in a designated area, such as a chemical fume hood or a

biological safety cabinet, to minimize exposure.

Preparation:

Don all required PPE as specified in the table above.

Cover the work surface with a disposable, plastic-backed absorbent pad.

Ensure a cytotoxic spill kit is readily accessible.
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Procedure:

Carefully open the container of AG-494 to avoid creating airborne dust.

Use a dedicated spatula to weigh the desired amount of powder.

If transferring to another container, do so slowly and close to the work surface to minimize

dust generation.

Clean the spatula and any contaminated surfaces with a suitable solvent (e.g., 70%

ethanol) and dispose of the cleaning materials as cytotoxic waste.

Post-Handling:

Securely close the AG-494 container.

Wipe down the exterior of the container before returning it to storage.

Dispose of the absorbent pad and outer gloves in a designated cytotoxic waste container.

Remove remaining PPE and wash hands thoroughly.

2. Preparation of AG-494 Stock Solution in DMSO

AG-494 is frequently dissolved in Dimethyl Sulfoxide (DMSO) for in vitro experiments.

Preparation:

Follow the same preparation steps as for handling the powder.

Procedure:

Weigh the desired amount of AG-494 powder directly into a sterile, conical tube or vial.

Using a micropipette, add the calculated volume of anhydrous DMSO to the vial.

Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming

may be applied if necessary.
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The stock solution should be aliquoted into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Post-Preparation:

Label all aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C.

Dispose of all contaminated materials, including pipette tips and tubes, in the cytotoxic

waste stream.

Disposal Plan
AG-494 is very toxic to aquatic life, and therefore, its disposal must be managed meticulously

to prevent environmental contamination.[7]

Waste Segregation and Collection
Solid Waste: All solid materials contaminated with AG-494, including gloves, gowns,

absorbent pads, pipette tips, and empty vials, must be collected in a dedicated, clearly

labeled, leak-proof cytotoxic waste container.

Liquid Waste: Unused or waste solutions of AG-494 should be collected in a sealed, labeled,

and compatible waste container. Do not pour any AG-494 solution down the drain.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with "Cytotoxic Waste" and a list of

the chemical contents.

Storage: Store waste containers in a secure, designated area away from general lab traffic.

Professional Disposal: All AG-494 waste must be disposed of through a licensed hazardous

waste disposal company.[7] Contact your institution's Environmental Health and Safety

(EHS) department to arrange for pickup and disposal in accordance with local and national

regulations.
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Visualizing the Mechanism of Action
AG-494 functions by inhibiting the EGFR signaling pathway, which is crucial for cell growth and

proliferation. The following diagram illustrates the simplified EGFR signaling cascade and the

point of inhibition by AG-494.
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Caption: EGFR signaling pathway and AG-494 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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